Cas no 860648-59-5 (3-Fluoropropyl 4-(piperidinomethyl)phenyl ether)

• Product Name: 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether
• CAS No: 860648-59-5
• MF: C₁₅H₂₂FNO
• MW: 251.339687824249
• CID: 6783642
• PubChem ID: 2766246
• Update Time: 2025-05-23

3-Fluoropropyl 4-(piperidinomethyl)phenyl ether Chemical and Physical Properties

Names and Identifiers

• AKOS005076673
• 1-{[4-(3-fluoropropoxy)phenyl]methyl}piperidine
• 860648-59-5
• 1-[[4-(3-fluoropropoxy)phenyl]methyl]piperidine
• 3-fluoropropyl 4-(piperidinomethyl)phenyl ether
• 10X-0220
• 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether

• Inchi： 1S/C15H22FNO/c16-9-4-12-18-15-7-5-14(6-8-15)13-17-10-2-1-3-11-17/h5-8H,1-4,9-13H2
• InChI Key： XSSSOFYIZNMDPH-UHFFFAOYSA-N
• SMILES： FCCCOC1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 251.16854249g/mol
• Monoisotopic Mass: 251.16854249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether

3-Fluoropropyl 4-(piperidinomethyl)phenyl ether: A Comprehensive Overview

The compound with CAS No. 860648-59-5, commonly referred to as 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated alkyl chain with a piperidinomethyl-substituted phenyl ether group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether in drug discovery and development. Its structure, particularly the presence of the piperidine ring, suggests potential bioactivity, as piperidine derivatives are known for their ability to interact with biological systems. The fluorine atom in the fluoropropyl group adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether involves a multi-step process that typically begins with the preparation of the piperidinomethyl phenol intermediate. This is followed by etherification using a suitable alkylating agent to introduce the 3-fluoropropyl group. The reaction conditions, including temperature and solvent selection, are critical to ensure high yields and purity of the final product. Researchers have explored various synthetic pathways, optimizing reaction conditions to improve efficiency and scalability.

In terms of physical properties, 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether exhibits a melting point of approximately 78°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The presence of the ether linkage contributes to its stability under mildly acidic or basic conditions, making it suitable for applications that require resistance to hydrolysis.

The biological activity of 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether has been a focal point of recent research. In vitro studies have demonstrated its ability to modulate certain cellular pathways, particularly those involving G-protein coupled receptors (GPCRs). This suggests potential applications in treating conditions such as neurological disorders or inflammatory diseases. Additionally, computational modeling has revealed that the molecule has favorable drug-like properties, including good permeability across cellular membranes and low toxicity profiles.

From an environmental perspective, the degradation pathways of 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether have been studied to assess its ecological impact. Under aerobic conditions, the compound undergoes microbial degradation, with half-life estimates indicating moderate persistence in natural environments. Efforts are ongoing to develop eco-friendly synthesis methods and waste management strategies to minimize its environmental footprint.

In conclusion, 3-Fluoropropyl 4-(piperidinomethyl)phenyl ether (CAS No. 860648-59-5) stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with favorable physical and biological properties, positions it as a valuable tool in both academic research and industrial settings. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.